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Compound of Interest

Compound Name: Docosanedioic acid

Cat. No.: B549199

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the safe handling
and use of Docosanedioic acid. The information is intended to guide laboratory personnel in
minimizing risks and implementing appropriate safety measures when working with this long-
chain dicarboxylic acid.

Hazard Identification and Safety Precautions

Docosanedioic acid is a white, solid dicarboxylic acid. While it is a valuable compound in
various research and development applications, it is crucial to handle it with care due to its
potential hazards. The primary hazards associated with Docosanedioic acid are skin, eye,
and respiratory irritation.[1][2]

1.1. GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Docosanedioic acid is classified as follows:
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Hazard Class Category
Skin Irritation 2
Eye Irritation 2A

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)

Source: European Chemicals Agency (ECHA) C&L Inventory[1]
1.2. Hazard and Precautionary Statements

The following hazard (H) and precautionary (P) statements are associated with Docosanedioic
acid:[1][2][3]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

e P332 + P313: If skin irritation occurs: Get medical advice/attention.
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e P337 + P313: If eye irritation persists: Get medical advice/attention.

e P362: Take off contaminated clothing and wash before reuse.

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Safety Data

While specific toxicological data for Docosanedioic acid is limited, data for the closely related
Docosanoic acid can be used as a conservative estimate.

Parameter Value Species Reference

Acute Oral Toxicity OECD Test Guideline
> 2,000 mg/kg Rat

(LD50) 422[4]

Permissible Exposure
Limit (PEL)

Not Established

Threshold Limit Value
(TLV)

Not Established

Note: The provided LD50 value is for Docosanoic acid and should be used as an estimation for
Docosanedioic acid. Always handle the compound with care, assuming it has a similar or
higher level of toxicity.

Physical and Chemical Properties
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Property Value
Molecular Formula C22H4204
Molecular Weight 370.57 g/mol
Appearance White solid[5]
Melting Point 124-126 °CJ[5]

Sparingly soluble in DMSO (1 mg/mL) and polar

Solubilit
Y solvents like methyl ethyl ketone.[5]

Experimental Protocols and Safety Measures

4.1. General Handling and Storage

o Engineering Controls: Work with Docosanedioic acid in a well-ventilated area, preferably in
a chemical fume hood, especially when generating dust or aerosols.[6]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[2]
o Skin Protection: Wear nitrile or neoprene gloves and a lab coat.[6][7]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved respirator with a particulate filter.[2]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]
Segregate from incompatible materials such as strong bases and oxidizing agents.[8]

4.2. Protocol for a Small Spill Cleanup

This protocol is for spills of a few grams of solid Docosanedioic acid.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b549199
https://www.benchchem.com/product/b549199
https://www.benchchem.com/product/b549199
https://www.benchchem.com/product/b549199?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/237
https://www.sigmaaldrich.com/JP/ja/product/aldrich/306673
https://ehs.cornell.edu/book/export/html/237
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/306673
https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.benchchem.com/product/b549199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Carefully sweep the mixture o ——— Dispose of waste as Decontaminate reusa ble
xxxxx designated waste container pe the spi P hazardous chemical waste equipment
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Preparation

reaction flask in a fume hood.

[Set up a dry, inert atmosphere)

Weigh Docosanedioic acid and
add to the flask with a dry solvent
(e.g., THF).

Slowly add a reducing agent
(e.g., LiAlH4 solution) at 0°C.
**EXOTHERMIC REACTION**

Allow the reaction to warm to room
temperature and then reflux as needed.

Carefully quench the reaction
with water and/or aqueous acid.
**CAUTION: Flammable gas evolution**

!

@Xtract the product with an organic solvent)

!

Dry the organic layer and
evaporate the solvent.
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Dissolve Docosanedioic acid and lipids
(e.g., phospholipids, cholesterol)
in an organic solvent.

'

Evaporate the solvent under reduced
pressure to form a thin lipid film.

'

(Hydrate the lipid film with arj

aqueous buffer and agitate.

'

Sonicate the suspension to form
small unilamellar vesicles (SUVs).

'

Purify the liposomes by
centrifugation or size exclusion
chromatography.
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Exposure Event

Y

Skin Contact Inhalation Ingestion

\ A Y
Remove contaminated clothing. AL Wf”‘ e T 1 i, Move to fresh air. Do NOT induce vomiting.
" Remove contact lenses if present and easy to do. I o

A

-

Wash area with soap and water for 15 mi . - f not breathing, give artificial respiratio Rinse mouth with water.
Continue rinsing.

> Seek immediate medical attention. <

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 8. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]

 To cite this document: BenchChem. [Safety and Handling of Docosanedioic Acid: Application
Notes and Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549199#safety-precautions-and-hazards-of-working-
with-docosanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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